Cas no 895638-83-2 (2-(3-benzoyl-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethylphenyl)acetamide)

• Product Name: 2-(3-benzoyl-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethylphenyl)acetamide
• CAS No: 895638-83-2
• MF: C₂₆H₂₁ClN₂O₃
• MW: 444.909545660019
• CID: 6074776
• PubChem ID: 18560111
• Update Time: 2025-07-18

2-(3-benzoyl-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-benzoyl-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethylphenyl)acetamide
• 1(4H)-Quinolineacetamide, 3-benzoyl-6-chloro-N-(4-ethylphenyl)-4-oxo-
• F1609-0084
• AKOS001820260
• 2-(3-benzoyl-6-chloro-4-oxoquinolin-1(4H)-yl)-N-(4-ethylphenyl)acetamide
• 895638-83-2
• 2-(3-benzoyl-6-chloro-4-oxoquinolin-1-yl)-N-(4-ethylphenyl)acetamide

• Inchi： 1S/C26H21ClN2O3/c1-2-17-8-11-20(12-9-17)28-24(30)16-29-15-22(25(31)18-6-4-3-5-7-18)26(32)21-14-19(27)10-13-23(21)29/h3-15H,2,16H2,1H3,(H,28,30)
• InChI Key： UVGPCKQKSNYPGY-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(CC)C=C2)=O)C2=C(C=C(Cl)C=C2)C(=O)C(C(=O)C2=CC=CC=C2)=C1

Computed Properties

• Exact Mass: 444.1240702g/mol
• Monoisotopic Mass: 444.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.326±0.06 g/cm3(Predicted)
• Boiling Point: 662.1±55.0 °C(Predicted)
• pka: 13.48±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines

Additional information on 2-(3-benzoyl-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethylphenyl)acetamide

Recent Advances in the Study of 2-(3-benzoyl-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethylphenyl)acetamide (CAS: 895638-83-2)

In recent years, the compound 2-(3-benzoyl-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethylphenyl)acetamide (CAS: 895638-83-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its quinoline core and acetamide side chain, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in disease models.

One of the key areas of research has been the compound's role as a modulator of specific biological pathways. Recent findings suggest that 2-(3-benzoyl-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethylphenyl)acetamide exhibits selective binding affinity towards certain protein targets, making it a candidate for the development of targeted therapies. In vitro and in vivo studies have demonstrated its ability to inhibit key enzymes involved in inflammatory and proliferative processes, highlighting its potential in treating conditions such as cancer and autoimmune diseases.

Another significant advancement is the optimization of the compound's pharmacokinetic profile. Researchers have employed structure-activity relationship (SAR) studies to modify the molecular structure, enhancing its bioavailability and reducing off-target effects. These modifications have led to the development of derivatives with improved therapeutic indices, paving the way for preclinical and clinical trials.

Furthermore, recent publications have explored the compound's application in combination therapies. Synergistic effects have been observed when 2-(3-benzoyl-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethylphenyl)acetamide is co-administered with other therapeutic agents, suggesting its utility in multi-drug regimens. This approach has shown particular promise in overcoming drug resistance, a major challenge in modern medicine.

In conclusion, the ongoing research on 2-(3-benzoyl-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethylphenyl)acetamide (CAS: 895638-83-2) underscores its potential as a versatile therapeutic agent. The latest findings not only enhance our understanding of its biological activity but also provide a foundation for future drug development efforts. Continued investigation into its mechanisms and applications is expected to yield further breakthroughs in the field of chemical biology and medicine.